N-[2-(methylthio)phenyl]tetrahydro-2-furancarboxamide

• IUPAC Name: N-(2-methylsulfanylphenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C12H15NO2S/c1-16-11-7-3-2-5-9(11)13-12(14)10-6-4-8-15-10/h2-3,5,7,10H,4,6,8H2,1H3,(H,13,14)
• InChI Key: BQDACGQLUTWKJM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2CCCO2
• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol

Description

N-[2-(methylthio)phenyl]tetrahydro-2-furancarboxamide is a chemical compound that belongs to the class of furan derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

The mechanism of action of N-[2-(methylthio)phenyl]tetrahydro-2-furancarboxamide involves the inhibition of the cyclooxygenase (COX) enzyme. This enzyme is responsible for the production of prostaglandins, which are mediators of inflammation, pain, and fever. By inhibiting the COX enzyme, N-[2-(methylthio)phenyl]tetrahydro-2-furancarboxamide reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-[2-(methylthio)phenyl]tetrahydro-2-furancarboxamide has been found to possess significant biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been found to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). In addition, it has been shown to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress.

Advantages and Limitations for Lab Experiments

N-[2-(methylthio)phenyl]tetrahydro-2-furancarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify. It has also been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, it also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, it has not been extensively studied in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for the study of N-[2-(methylthio)phenyl]tetrahydro-2-furancarboxamide. One potential direction is the investigation of its potential use as a therapeutic agent for the treatment of cancer. It has been shown to possess significant anti-cancer properties, and further studies could help to elucidate its potential mechanisms of action. Another potential direction is the investigation of its potential use as a therapeutic agent for the treatment of Alzheimer's disease. It has been shown to possess significant neuroprotective properties, and further studies could help to elucidate its potential mechanisms of action. Finally, further studies could be conducted to investigate its potential applications in animal studies, which could help to establish its safety and efficacy for use in humans.

Scientific Research Applications

N-[2-(methylthio)phenyl]tetrahydro-2-furancarboxamide has been extensively studied for its potential applications in scientific research. It has been found to possess significant anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.